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A guide for researchers navigating historical texts, this document clarifies the long-standing

confusion between the mineral smithsonite and the antiquated term "calamine." For centuries,

"calamine" was used as a catch-all term for zinc ores, obscuring the distinct identities of what

we now know as smithsonite (a zinc carbonate) and hemimorphite (a zinc silicate). This guide

provides a detailed comparison of their properties, outlines the experimental methods for their

differentiation, and traces the historical path to their precise classification.

Historically, the term "calamine" was applied to any mineral that yielded zinc upon heating, a

practice dating back to antiquity for the production of brass.[1][2] It wasn't until the early 19th

century that the British chemist and mineralogist James Smithson, in 1802, first scientifically

demonstrated that "calamine" was, in fact, composed of two distinct minerals.[3][4] In his honor,

the zinc carbonate was later named smithsonite in 1832 by François Sulpice Beudant.[3][5]

The other mineral, a zinc silicate, came to be known as hemimorphite. This distinction marked

a significant advancement in mineralogy, moving from classification based on use to one based

on chemical composition.

Quantitative Comparison of Smithsonite and
Hemimorphite
The physical and chemical properties of smithsonite and hemimorphite, once conflated under

the "calamine" umbrella, are clearly distinct. The following table summarizes their key
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quantitative differences:

Property Smithsonite Hemimorphite

Chemical Formula ZnCO₃[3][6] Zn₄Si₂O₇(OH)₂·H₂O[7][8]

Crystal System Trigonal[3][9] Orthorhombic[8]

Mohs Hardness 4.5[3][9] 4.5 - 5[1][7]

Specific Gravity 4.4 - 4.5[3][9] 3.4 - 3.5[8]

Refractive Index
nω = 1.842–1.850, nε = 1.619–

1.623[3][9]

nα = 1.614, nβ = 1.617, nγ =

1.636[8]

Birefringence δ = 0.223–0.227[3][9] δ = 0.022

Cleavage Perfect on {1011}[3][9]
Perfect on {110}, poor on {101}

[3]

Experimental Protocols for Differentiation
Distinguishing between smithsonite and hemimorphite is crucial for accurate mineralogical

and historical research. While modern techniques offer definitive identification, several

historical and field methods can also be employed.

Modern Analytical Techniques
X-Ray Diffraction (XRD): This is the most definitive method for identifying crystalline

materials. The distinct crystal structures of smithsonite (trigonal) and hemimorphite

(orthorhombic) produce unique diffraction patterns, allowing for unambiguous identification.

[10][11] The process involves bombarding a powdered sample with X-rays and analyzing the

resulting diffraction pattern.

Chemical Analysis (e.g., Energy-Dispersive X-ray Spectroscopy - EDS/EDX): This technique,

often coupled with a scanning electron microscope (SEM), provides a quantitative elemental

analysis of the sample. It can precisely determine the presence and relative abundance of

zinc, carbon, silicon, and oxygen, thereby confirming whether the mineral is a carbonate or a

silicate.
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Historical and Field Methods
Acid Test: A simple and effective field test involves applying a drop of dilute hydrochloric acid

to the mineral. Smithsonite, being a carbonate, will effervesce, releasing carbon dioxide

bubbles (ZnCO₃ + 2HCl → ZnCl₂ + H₂O + CO₂).[6][12][13] Hemimorphite, a silicate, will not

react with cold, dilute hydrochloric acid.[6]

Blowpipe Analysis: Historically, the blowpipe was a key tool for mineralogists. While both

minerals would yield a zinc oxide sublimate (which is yellow when hot and white when cold)

when heated on charcoal, further tests with cobalt nitrate solution could help in

differentiation. When the sublimate is moistened with cobalt nitrate and reheated,

smithsonite gives a green color, indicative of zinc. While hemimorphite also contains zinc,

its silicate nature would influence the blowpipe reactions, and it would not effervesce with

fluxes as a carbonate would.

Optical Mineralogy: Using a petrographic microscope, thin sections of the minerals can be

examined. The difference in their crystal systems results in distinct optical properties.

Smithsonite is uniaxial, while hemimorphite is biaxial.[3][8] Their refractive indices and

birefringence also differ significantly, as detailed in the table above, allowing for their

differentiation by a trained mineralogist.

Historical Naming and Classification Workflow
The following diagram illustrates the historical progression from the general term "calamine" to

the specific mineral classifications of smithsonite and hemimorphite.

Historical Terminology Scientific Differentiation (1802)

Modern Mineralogy

Calamine James Smithson's
Analysis

Analyzed as a
mix of two minerals

Smithsonite
(ZnCO₃)

Identified as
Zinc Carbonate

Hemimorphite
(Zn₄Si₂O₇(OH)₂·H₂O)

Identified as
Zinc Silicate
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Figure 1: Historical evolution of "Calamine" nomenclature.

In conclusion, while the term "calamine" persists in some historical and even industrial

contexts, it is scientifically obsolete in mineralogy.[2] For researchers and scientists,

understanding the historical context of this term and the distinct properties of smithsonite and

hemimorphite is paramount for the accurate interpretation of historical texts and the precise

identification of these zinc-bearing minerals.
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To cite this document: BenchChem. [Unraveling a Historical Misnomer: The Distinction
Between Smithsonite and "Calamine"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087515#verifying-the-distinction-between-
smithsonite-and-calamine-in-historical-texts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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